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Compound of Interest

Compound Name: Vinclozolin M2

Cat. No.: B033286 Get Quote

Ensuring laboratory safety and environmental responsibility are paramount in scientific

research. This document provides essential guidance on the proper disposal procedures for

Vinclozolin M2, a dicarboximide fungicide metabolite, intended for researchers, scientists, and

drug development professionals.

While Vinclozolin M2 is not classified as a hazardous substance according to the Globally

Harmonized System (GHS), it is crucial to handle its disposal with care due to its potential for

long-lasting harmful effects on aquatic life.[1] Adherence to proper disposal protocols minimizes

environmental contamination and ensures a safe laboratory environment.

Key Safety and Handling Information
Before disposal, it is essential to be aware of the fundamental safety and handling precautions

for Vinclozolin M2.
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Property Information Source

GHS Classification Not classified as hazardous [2]

OSHA 2012 Hazard

Communication
Not considered hazardous [1]

Environmental Hazard

Slightly hazardous for water;

may cause long-lasting harmful

effects to aquatic life. Do not

allow to enter sewers or

surface/ground water.

[1][2]

Personal Protective Equipment

(PPE)

Wear safety glasses with side

shields (or goggles), protective

gloves, and protective clothing.

If exposure limits are exceeded

or irritation is experienced, use

NIOSH/MSHA approved

respiratory protection.

[1]

In case of Spills

Prevent further leakage or

spillage if safe to do so.

Ensure adequate ventilation.

[1]

Step-by-Step Disposal Protocol for Vinclozolin M2
The following procedure outlines the recommended steps for the safe disposal of Vinclozolin
M2 waste generated in a laboratory setting. This protocol is based on general best practices for

laboratory chemical waste management.

1. Waste Identification and Segregation:

Clearly label all containers with "Vinclozolin M2 Waste" and include the approximate

concentration and date.

Do not mix Vinclozolin M2 waste with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office. Incompatible

wastes can lead to dangerous chemical reactions.[3]
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2. Waste Collection and Storage:

Collect all solid and liquid Vinclozolin M2 waste in designated, leak-proof containers that are

compatible with the chemical. The original container is often a good choice.[4]

Containers should be kept securely closed except when adding waste.[4][5]

Store waste containers in a designated, well-ventilated satellite accumulation area within the

laboratory.[6]

Ensure secondary containment is used to prevent the spread of material in case of a spill.[5]

3. Disposal of Empty Containers:

A container that held Vinclozolin M2 should be triple-rinsed with a suitable solvent (e.g.,

water or another solvent capable of removing the residue).[4]

The rinsate from the triple-rinsing process must be collected and treated as hazardous

waste.[7]

After triple-rinsing, deface or remove the original label from the container before disposing of

it as regular laboratory glass or plastic waste, as per your institution's guidelines.[3][4]

4. Final Disposal:

Never dispose of Vinclozolin M2 waste down the drain or in the regular trash.[4][5]

Intentional evaporation of chemical waste is also prohibited.[4][5]

Contact your institution's EHS office to arrange for the pickup and disposal of the collected

Vinclozolin M2 waste. They will ensure it is managed in a safe and environmentally sound

manner, in compliance with all applicable federal, state, and local regulations.[6]

Experimental Workflow for Vinclozolin M2 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Vinclozolin M2 waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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